4-[(4-Aminoanilino)methyl]-2,6-di-tert-butylphenol

• CAS No.: 205809-24-1
• Molecular Formula: C21H30N2O
• Molecular Weight: 326.5 g/mol
• IUPAC Name: 4-[(4-aminoanilino)methyl]-2,6-ditert-butylphenol
• InChI: InChI=1S/C21H30N2O/c1-20(2,3)17-11-14(12-18(19(17)24)21(4,5)6)13-23-16-9-7-15(22)8-10-16/h7-12,23-24H,13,22H2,1-6H3
• InChI Key: XTXZFKJUHWKMEW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)CNC2=CC=C(C=C2)N

Description

4-[(4-Aminoanilino)methyl]-2,6-di-tert-butylphenol is a useful research compound. Its molecular formula is C21H30N2O and its molecular weight is 326.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

4-Bromomethyl-2,6-di-tert-butyl-phenol (2.42 g, 0.008 mole) was dissolved in 50 mL of dry tetrahydrofuran. In a separate conical flask benzene-1,4-diamine (p-PDA) (1.728 g, 0.016 mole) was dissolved in 25 mL of tetrahydrofuran and solution was transferred to a cylindrical funnel with pressure equalizing tube. Three-necked round-bottom flask containing solution of 4-Bromomethyl-2,6-di-tert-butyl-phenol was kept in oil-bath at 85° C. Solution in the flask was continuously stirred with the help of magnetic stirrer. Benzene-1,4-diamine solution was added drop-by-drop, from funnel to the flask in acidic medium for a span of 4-5 hours till all the solution was poured out. The reaction was terminated after that and the final reaction mixture was allowed to attain room temperature. The product was purified using silica gel column chromatography. Product was identified by 1H-NMR. The yield of 4-[(4-Amino-phenylamino)-methyl]-2,6-di-tert-butyl-phenol was 2.24 g (85%).